Cas no 4694-12-6 (2,4,4-Trimethylcyclopentanone)
2,4,4-Trimethylcyclopentanone structure
Product Name:2,4,4-Trimethylcyclopentanone
CAS No:4694-12-6
Molecular Formula:C8H14O
Molecular Weight:126.19616
MDL:MFCD00019313
CID:85125
PubChem ID:107324
2,4,4-Trimethylcyclopentanone Properties
Names and Identifiers
-
- 2,4,4-Trimethylcyclopentanone
- 2,4,4-Trimethyl-cyclopentanon
- Cyclopentanone,2,4,4-trimethyl
- SCHEMBL108518
- EINECS 225-155-3
- 2,4,4-TRIMETHYLCYCLOPENTANONE, (+/-)-
- DTXSID40871094
- 2,4,4-trimethyl-cyclopentan-1-one
- UNII-IRJ0Q2WNHK
- 2,4,4-Trimethylcyclopentan-1-one
- Q27894777
- FT-0635397
- CHEBI:172014
- (+/-)-2,4,4-TRIMETHYLCYCLOPENTANONE
- Cyclopentanone, 2,4,4-trimethyl-
- 4694-12-6
- 1.1.3-Trimethylcyclopentanon-4
- EN300-181020
- AS-76751
- NS00048070
- CS-0214582
- MFCD00019313
- IRJ0Q2WNHK
- DB-051409
- arylsulfonamide 11c
- DTXCID80818766
-
- MDL： MFCD00019313
- InChIKey： OXTQEWUBDTVSFB-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O/c1-6-4-8(2,3)5-7(6)9/h6H,4-5H2,1-3H3
- SMILES： CC1CC(C)(C)CC1=O
Computed Properties
- Exact Mass: 126.10400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 126.104465
- Heavy Atom Count: 9
- Complexity: 136
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 17.1
Experimental Properties
- LogP: 2.01160
- PSA: 17.07000
- Refractive Index: n20/D 1.432(lit.)
- Boiling Point: 160 °C(lit.)
- Melting Point: -25.6°C
- Flash Point: 110 °F
- Color/Form: liquid
- Solubility: Uncertain
- Density: 0.877 g/mL at 25 °C(lit.)
2,4,4-Trimethylcyclopentanone Security Information
2,4,4-Trimethylcyclopentanone Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,4,4-Trimethylcyclopentanone Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003G21-250mg |
2,4,4-TRIMETHYLCYCLOPENTANONE |
4694-12-6 | 95% | 250mg |
$83.00 | ||
| A2B Chem LLC | AB59977-250mg |
2,4,4-Trimethylcyclopentanone |
4694-12-6 | 95% | 250mg |
$55.00 | 2024-04-20 | |
| Aaron | AR003GAD-250mg |
2,4,4-Trimethylcyclopentanone |
4694-12-6 | 95% | 250mg |
$52.00 | 2025-02-25 | |
| Apollo Scientific | OR932999-5g |
2,4,4-Trimethylcyclopentanone |
4694-12-6 | 95% | 5g |
£220.00 | 2025-02-20 | |
| Cooke Chemical | F540223-1g |
2,4,4-Trimethylcyclopentanone |
4694-12-6 | 98 | 1g |
RMB 709.60 | 2025-02-20 | |
| Enamine | EN300-181020-0.05g |
2,4,4-trimethylcyclopentan-1-one |
4694-12-6 | 95% | 0.05g |
$19.0 | 2023-09-19 | |
| eNovation Chemicals LLC | D769196-1g |
2,4,4-TRIMETHYLCYCLOPENTANONE |
4694-12-6 | 98% | 1g |
$170 | 2022-05-25 | |
| TRC | T219360-500mg |
2,4,4-Trimethylcyclopentanone |
4694-12-6 | 500mg |
$ 140.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20425-1g |
2,4,4-Trimethylcyclopentanone, 98% |
4694-12-6 | 98% | 1g |
￥887.00 |
2,4,4-Trimethylcyclopentanone Related Literature
-
J. G. St. C. Buchanan,P. D. Woodgate Q. Rev. Chem. Soc. 1969 23 522
-
2. Stereocontrolled synthesis of functionalized bicyclo-[3.3.0], -[4.3.0] and -[5.3.0] systems by tin-mediated radical cyclizationSelvasekaran Janardhanam,Arumugham Balakumar,Krishnamoorthy Rajagopalan J. Chem. Soc. Perkin Trans. 1 1994 551
-
3. 343. 2 : 2 : 4- and 2 : 4 : 4-Trimethylcyclopentanone and some related compoundsS. F. Birch,E. A. Johnson J. Chem. Soc. 1951 1493
-
4. 250. Physical properties and chemical constitution. Part III. cycloPentane, cyclohexane, cycloheptane, and some derivatives. The multiplanar structure of the methylcyclohexane ringArthur I. Vogel J. Chem. Soc. 1938 1323
-
5. Clemmensen reduction. Part 7. Acid-catalysed opening of cyclopropane-l,2-diolsBrian R. Davis,Gordon W. Rewcastle,Paul D. Woodgate J. Chem. Soc. Perkin Trans. 1 1979 2820
-
6. Index of subjects, 1947
-
7. 44. Terpene compounds. Part IV. A syntheis of cis- and trans-(±)-isofenchocamphoric acidR. Swaminathan,Debi Mukherji,J. C. Bardhan J. Chem. Soc. 1949 192
-
8. 247. The supposed isolation of a second form of ββ-dimethylcyclo-hexanone. Ring rearrangement during Clemmensen reductionA. N. Dey,R. P. Linstead J. Chem. Soc. 1935 1063
-
9. 190. The course of cyclisation in the formation of alicyclic rings. Part I. Effect of alkyl groups on the cyclisation of esters of polycarboxylic acidsR. N. Chakravarti J. Chem. Soc. 1947 1028
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